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Compound Focus: Mebanazine

CAS No.: 65-64-5

Cat. No.: S583082

Mebanazine Basic Data

The table below summarizes the known chemical and physical properties of Mebanazine.

Property Details

CAS Number 65-64-5 [1] [2] [3]

Molecular C8H12N2 [1] [2] [3]
Formula

Molecular 136.19 g/mol [1] [2]
Weight

Melting Point 169-170 °C [2] [4]

pKa 7.06 +0.70 [2] [4]
(Predicted)
Description A potent, non-selective, irreversible monoamine oxidase (MAO) inhibitor of the

hydrazine class. It was previously investigated as an antidepressant but withdrawn
due to hepatotoxicity [5] [3].
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Handling, Safety, and Storage Guidelines

Due to the lack of specific storage data for Mebanazine, the following recommendations are based on

general laboratory practices for stable, hazardous compounds and its known properties.

Aspect Guidance

Recommended Store at room temperature in a cool, dry place. Protect from light and moisture [6].
Storage

Stability As a solid, Mebanazine is likely stable at standard lab temperatures. Its hydrazine

Considerations

Hazard
Information

Safety
Precautions

structure suggests sensitivity to oxidation; stability is best maintained in original
packaging with desiccants [6].

Classified as Hazard Class 6.1(b) (toxic substance). Packing Group Ill. Harmful if
swallowed (H302) [2].

Wash hands and skin thoroughly after handling (P264). Do not eat, drink, or
smoke when using this product (P270). If swallowed, call a poison center or
doctor/physician if you feel unwell (P301+P312) [2].

General Principles of Drug Stability

For your experimental planning, the following general principles are critical. A visual summary of the

workflow for maintaining drug stability is provided below.
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¢ Shelf Life Definition: Drug shelf life is the period during which potency remains =90% of the initial
potency when stored under optimal, manufacturer-defined conditions [6].

¢ Critical Stability Factors: Key factors that can degrade drugs include temperature (extremes of
heat or cold), humidity, exposure to light, and the integrity of the packaging. These factors can
cause chemical degradation or physical damage to the product [6].

e Storage Solutions: For sensitive compounds, use air-tight, waterproof containers stored in cool,
dark places. Consider adding desiccants to control humidity. Never remove the product information
leaflet from the packaging [6].

Troubleshooting FAQs

Q1: What should I do if the Mebanazine sample is exposed to high humidity or temperatures? If
exposed to non-ideal conditions, the stability and sterility of the sample cannot be guaranteed. It is

recommended to replace the stock [6]. For critical experiments, obtaining a fresh sample is the safest course

of action.

Q2: Are there any stability-indicating experimental protocols for Mebanazine? While no standard

stability-indicating assays are published for Mebanazine, you can adapt general principles. The in vivo
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studies referenced used intraperitoneal injection in mature female rats, with doses ranging from 1-90 mg/kg,
to investigate pharmacological effects on blood glucose [1] [2]. For stability testing, you could use High-
Performance Liquid Chromatography (HPLC) to monitor the concentration of the parent compound and
the appearance of degradation products over time under stress conditions, similar to methodologies used for

other drugs [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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